1-(3-Chloropropyl)-4-(2-methylphenyl)piperazine

• CAS RN: 6323-15-5
• Molecular Formula: C14H21ClN2
• Molecular Weight: 252.78 g/mol
• IUPAC Name: 1-(3-chloropropyl)-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C14H21ClN2/c1-13-5-2-3-6-14(13)17-11-9-16(10-12-17)8-4-7-15/h2-3,5-6H,4,7-12H2,1H3
• InChI Key: DVQHQMIFDYIWEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CCCCl

Description

1-(3-Chloropropyl)-4-(2-methylphenyl)piperazine is a useful research compound. Its molecular formula is C14H21ClN2 and its molecular weight is 252.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 35.2 g (0.2 mole) of 1-(2-methyl-phenyl)-piperazine, 31.4 g (0.2 mole) of 1-bromo-3-chloropropane, 40.4 g (0.4 mole) of triethylamine and 100 ml of tetrahydrofurane is refluxed for five hours. After cooling it is filtered, the filtrate is concentrated and the residue is fractionally distilled under vacuum. There are obtained 32.7 g of 3-[4-(2-methyl-phenyl)-piperazino]-propyl chloride (65% of theory) of boiling point 138°-140° C/0.1 mm Hg.